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Compound of Interest

Compound Name: 3,5-Dimethyl-4-nitrosophenol

Cat. No.: B124193

This document provides crucial safety and logistical guidance for the laboratory handling and
disposal of 3,5-Dimethyl-4-nitrosophenol (CAS No: 19628-76-3). Researchers, scientists,
and drug development professionals should strictly adhere to these procedures to mitigate
risks associated with this chemical.

Chemical Identity:

Name: 3,5-Dimethyl-4-nitrosophenol

Synonyms: 4-Nitroso-3,5-xylenol, NSC 38029[1]

Molecular Formula: CsHsNO2[1]

Molecular Weight: 151.16 g/mol [1]

Hazard Summary

3,5-Dimethyl-4-nitrosophenol is a hazardous substance that requires careful handling. The
primary hazards are summarized below.
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Hazard Class GHS Hazard Statement
Physical Hazard H228: Flammable solid[1]
Health Hazards H302: Harmful if swallowed[1]

H315: Causes skin irritation[1]

H318: Causes serious eye damage[1][2]

H341: Suspected of causing genetic defects[1]
[2]

H411: Toxic to aquatic life with long lasting
effects[1][2]

Environmental Hazard

N-Nitroso compounds as a class are considered potent carcinogens and should be handled
with extreme caution.[3]

Operational Plan: Step-by-Step Handling
Procedures

All operations involving 3,5-Dimethyl-4-nitrosophenol must be performed in a designated
area with appropriate engineering controls and personal protective equipment.

1. Engineering Controls & Designated Area:

o Ventilation: All work, including weighing, preparing solutions, and transfers, must be
conducted inside a certified chemical fume hood to prevent inhalation.[3][4][5]

o Designated Area: The work area within the fume hood should be clearly marked with
"DANGER: DESIGNATED CARCINOGEN WORK AREA" signage.

o Surface Protection: Line the work surface inside the fume hood with disposable, absorbent
liners to contain any spills.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[4][6]
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2. Personal Protective Equipment (PPE): A comprehensive PPE strategy is mandatory to

prevent exposure.

PPE Category

Specification

Rationale

Hand Protection

Double Gloving Mandatory.[3] ¢
Inner Glove: Nitrile. « Outer
Glove: Butyl rubber or heavy-

duty nitrile.

Provides broad chemical
resistance. Butyl rubber is
often recommended for nitro
compounds.[3] Inspect gloves
for any signs of degradation

before and during use.

Eye & Face Protection

Chemical safety goggles and a
face shield.[6][7][8]

Protects against splashes,
dust, and vapors, preventing

serious eye damage.

Respiratory Protection

NIOSH-approved air-purifying
respirator with cartridges for
organic vapors and
particulates. For higher
exposure potential, a full-face
supplied-air respirator is
recommended.[7][8][9]

Minimizes inhalation of harmful
dust or aerosols. Respirator

use must comply with a formal
respiratory protection program
(per OSHA 29 CFR 1910.134).

Protective Clothing

A flame-retardant lab coat,
long pants, and closed-toe
shoes are required. A
chemically resistant apron
should be worn over the lab
coat.[8][10]

Protects skin from contact and

contamination.

3. Handling and Use:

e Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the lab.[6][11] Do not eat, drink, or smoke in the laboratory.[4][6][11]

» Weighing: Weigh the solid chemical inside the fume hood. Use anti-static measures as it is a

flammable solid that can form explosive dust-air mixtures.[11]
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» Solution Preparation: Add the solid to the solvent slowly. Avoid generating dust.

« Spill Management: In case of a minor spill, decontaminate the area using appropriate
procedures. For larger spills, evacuate the area and contact the institutional safety office. Do
not touch or walk through spilled material.[11]

Disposal Plan: Waste Management

Proper disposal of 3,5-Dimethyl-4-nitrosophenol and associated waste is critical to prevent
environmental contamination and ensure regulatory compliance. Due to its acute toxicity and
similarity to other P-listed chemicals, it is prudent to manage its waste with the highest level of
precaution.[12]

1. Waste Segregation and Collection:

e Waste Streams: Maintain separate, clearly labeled waste containers for:
o Solid Waste: Unused 3,5-Dimethyl-4-nitrosophenol.
o Liquid Waste: Solutions containing the compound.
o Contaminated PPE & Materials: Gloves, liners, pipette tips, etc.

o Container Type: Use compatible, leak-proof containers. Do not use metal containers for
corrosive waste.[13] For acutely toxic waste, the container volume must not exceed one
quart (approximately one liter).[12]

» Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS
WASTE" and the full chemical name "3,5-Dimethyl-4-nitrosophenol”.[13]

2. Contaminated Materials:

o Disposable Items: All disposable items (gloves, weigh boats, absorbent pads) that come into
contact with the chemical must be collected as hazardous waste.[12]

e Non-Disposable Items (Glassware, etc.): Non-disposable items must be decontaminated by
triple-rinsing with a suitable solvent. The rinsate must be collected as hazardous waste.[12]
[14]
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3. Storage and Disposal:

o Storage: Store waste containers in a designated satellite accumulation area (SAA) at or near
the point of generation.[13] Keep containers tightly closed except when adding waste.[13]

o Disposal Request: Arrange for pickup and disposal through your institution's Environmental
Health and Safety (EHS) office. Do not dispose of this chemical down the drain.[15]

o Empty Containers: The original chemical container, even when "empty," must be treated as
hazardous waste, triple-rinsed (collecting the rinsate), the label defaced, and disposed of
according to institutional policy.[14]

Workflow for Safe Handling
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Caption: Workflow for handling 3,5-Dimethyl-4-nitrosophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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